Cas no 90265-88-6 (Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride)

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride is a heterocyclic organic compound featuring a partially hydrogenated isoquinoline core with a methylthio substituent at the 6-position. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic and pharmaceutical applications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. Its structural framework allows for further functionalization, enabling the synthesis of derivatives with tailored properties. The methylthio group contributes to electron-rich characteristics, facilitating selective reactivity in cross-coupling and substitution reactions. High purity and consistent quality ensure reliable performance in research and industrial settings.

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride structure

90265-88-6 structure

Product Name:Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride

CAS No:90265-88-6

MF:C₁₀H₁₄ClNS

MW:215.74286031723

CID:790594

PubChem ID:71429514

Update Time:2025-05-25

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride
- 6-methylsulfanyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
- 6-methylsulfanyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
- 6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 90265-88-6
- MFCD13193819
- 6-(Methylsulfanyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
- AKOS027426954
- DTXSID10848192
- Inchi： 1S/C10H13NS.ClH/c1-12-10-3-2-9-7-11-5-4-8(9)6-10;/h2-3,6,11H,4-5,7H2,1H3;1H
- InChI Key： CCSXUBLWIGHBOL-UHFFFAOYSA-N
- SMILES： Cl.S(C)C1C=CC2CNCCC=2C=1

Computed Properties

Exact Mass: 215.0535483g/mol
Monoisotopic Mass: 215.0535483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3Å²

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB215320-250 mg	6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline hydrochloride; 95%	90265-88-6		250MG	€205.50	2022-06-11
abcr	AB215320-1 g	6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline hydrochloride; 95%	90265-88-6		1g	€565.00	2023-01-27
abcr	AB215320-250mg	6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline hydrochloride, 95%; .	90265-88-6	95%	250mg	€192.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY377685-0.25g	6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline Hydrochloride	90265-88-6	≥95%	0.25g	¥4680.00	2025-04-12

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Additional information on Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride

Comprehensive Overview of Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride (CAS No. 90265-88-6)

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride (CAS No. 90265-88-6) is a chemically modified derivative of the isoquinoline scaffold, widely recognized for its potential applications in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities. The incorporation of a methylthio group at the 6-position enhances its reactivity and makes it a valuable intermediate in organic synthesis.

In recent years, the demand for specialty chemicals like Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride has surged due to its relevance in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, especially in the fields of neurology and oncology. Its unique structure allows for further functionalization, making it a versatile candidate for medicinal chemistry applications.

The compound's CAS No. 90265-88-6 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research. Users often inquire about its synthesis methods, physicochemical properties, and safety data. Recent trends indicate a rising interest in green chemistry approaches to synthesize such compounds, aligning with global sustainability goals. This has led to innovations in catalytic processes and solvent-free reactions to produce Isoquinoline derivatives more efficiently.

Another hot topic linked to Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride is its role in high-throughput screening (HTS) platforms. Pharmaceutical companies leverage its structural features to design small-molecule libraries for target identification and validation. Additionally, its hydrochloride salt form improves solubility, a critical factor in drug formulation and bioavailability studies.

From a technical perspective, the compound's NMR spectra, HPLC purity, and stability under various conditions are frequently discussed in research forums. Analytical chemists emphasize the need for robust quality control protocols to ensure batch-to-batch consistency, especially when used in preclinical studies. Regulatory compliance, such as GMP standards, is another area of focus for manufacturers supplying this material.

In summary, Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-, hydrochloride (CAS No. 90265-88-6) represents a critical tool in modern chemical research. Its applications span from drug design to material science, driven by its adaptable framework and functional groups. As the scientific community continues to explore its potential, this compound remains a subject of intense study and innovation.